Cas no 2228530-26-3 (3-amino-4-fluoro-4-methylpentan-1-ol)
3-amino-4-fluoro-4-methylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-4-fluoro-4-methylpentan-1-ol
- SCHEMBL22239628
- EN300-1769187
- 2228530-26-3
-
- Inchi: 1S/C6H14FNO/c1-6(2,7)5(8)3-4-9/h5,9H,3-4,8H2,1-2H3
- InChI Key: UFRFBNGQJGPEGT-UHFFFAOYSA-N
- SMILES: FC(C)(C)C(CCO)N
Computed Properties
- Exact Mass: 135.105942232g/mol
- Monoisotopic Mass: 135.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 85.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.2Ų
3-amino-4-fluoro-4-methylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769187-0.05g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-0.1g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-0.25g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-0.5g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-1.0g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1769187-2.5g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-5.0g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1769187-10.0g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1769187-1g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1769187-5g |
3-amino-4-fluoro-4-methylpentan-1-ol |
2228530-26-3 | 5g |
$4475.0 | 2023-09-20 |
3-amino-4-fluoro-4-methylpentan-1-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-amino-4-fluoro-4-methylpentan-1-ol
Recent Advances in the Study of 3-amino-4-fluoro-4-methylpentan-1-ol (CAS: 2228530-26-3) in Chemical Biology and Pharmaceutical Research
The compound 3-amino-4-fluoro-4-methylpentan-1-ol (CAS: 2228530-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the role of 3-amino-4-fluoro-4-methylpentan-1-ol as a versatile building block in the synthesis of novel bioactive molecules. Its fluorine-substituted methyl group and amino alcohol functionality make it particularly valuable for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors, showing promising results in preclinical models of inflammatory diseases.
One of the most significant breakthroughs involves the application of this compound in targeted drug delivery systems. Researchers have successfully conjugated 3-amino-4-fluoro-4-methylpentan-1-ol to nanoparticle carriers, enhancing the bioavailability and tissue specificity of therapeutic agents. This approach has shown particular promise in oncology, where it has been used to improve the delivery of chemotherapeutic drugs to tumor sites while minimizing systemic toxicity.
From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 3-amino-4-fluoro-4-methylpentan-1-ol. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves higher yields and enantiomeric purity compared to traditional methods. This development is particularly important for scaling up production while maintaining the compound's structural integrity for pharmaceutical applications.
The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography and molecular docking analyses have revealed that 3-amino-4-fluoro-4-methylpentan-1-ol derivatives can form stable interactions with specific protein binding pockets, explaining their observed biological activity. These insights are guiding the rational design of next-generation therapeutics with improved potency and selectivity.
Looking forward, researchers are exploring the potential of 3-amino-4-fluoro-4-methylpentan-1-ol in addressing emerging therapeutic challenges. Current investigations include its application in neurodegenerative disease treatments, where its ability to cross the blood-brain barrier and modulate neuronal signaling pathways shows particular promise. Additionally, its antimicrobial properties are being evaluated against drug-resistant bacterial strains, with preliminary results indicating synergistic effects when combined with existing antibiotics.
In conclusion, 3-amino-4-fluoro-4-methylpentan-1-ol (CAS: 2228530-26-3) represents a valuable chemical entity with diverse applications in pharmaceutical research. The recent advancements in its synthesis, biological evaluation, and therapeutic applications underscore its potential to contribute significantly to drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents and expand our understanding of structure-activity relationships in medicinal chemistry.
2228530-26-3 (3-amino-4-fluoro-4-methylpentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)